Cas no 406189-80-8 (4-ethoxy-6-methyl-2-phenylpyrimidine)

4-ethoxy-6-methyl-2-phenylpyrimidine structure
406189-80-8 structure
Product Name:4-ethoxy-6-methyl-2-phenylpyrimidine
CAS No:406189-80-8
MF:C13H14N2O
MW:214.263062953949
CID:1057541
PubChem ID:40514279
Update Time:2025-04-20

4-ethoxy-6-methyl-2-phenylpyrimidine Chemical and Physical Properties

Names and Identifiers

    • 4-ethoxy-6-methyl-2-phenylpyrimidine
    • Pyrimidine, 4-ethoxy-6-methyl-2-phenyl- (9CI)
    • 406189-80-8
    • Inchi: 1S/C13H14N2O/c1-3-16-12-9-10(2)14-13(15-12)11-7-5-4-6-8-11/h4-9H,3H2,1-2H3
    • InChI Key: GCSNQGTWRPRVBJ-UHFFFAOYSA-N
    • SMILES: O(CC)C1C=C(C)N=C(C2C=CC=CC=2)N=1

Computed Properties

  • Exact Mass: 214.111
  • Monoisotopic Mass: 214.111
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 204
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 35A^2
  • XLogP3: 2.9
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